Cas no 2229145-63-3 (O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine
• CAS No: 2229145-63-3
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 6042777
• PubChem ID: 165647872
• Update Time: 2025-10-30

O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine
• 2229145-63-3
• EN300-1926916
• O-[2-(3-bromopyridin-2-yl)propan-2-yl]hydroxylamine

• Inchi： 1S/C8H11BrN2O/c1-8(2,12-10)7-6(9)4-3-5-11-7/h3-5H,10H2,1-2H3
• InChI Key： CNNLQUDJQBNFDJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(C)(C)ON

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine (CAS No. 2229145-63-3)

O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine (CAS No. 2229145-63-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique bromopyridine and hydroxylamine functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a 3-bromopyridin-2-yl moiety, makes it particularly valuable for cross-coupling reactions, a topic frequently searched by researchers in organic synthesis.

In recent years, the demand for O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine has surged due to its potential applications in drug discovery. Researchers are increasingly exploring its role in the development of small-molecule inhibitors and biologically active compounds, which are hot topics in pharmaceutical R&D. The compound's ability to act as a building block for heterocyclic compounds aligns with the growing interest in targeted therapies and precision medicine, as evidenced by frequent searches for "drug intermediate synthesis" and "pyridine derivatives in medicine."

From a synthetic chemistry perspective, the bromine atom in the 3-bromopyridin-2-yl group of this compound enables efficient palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These methodologies are widely discussed in academic forums and industry publications, reflecting their importance in modern organic synthesis. The compound's hydroxylamine functionality further expands its utility, allowing for the introduction of N-O bonds into target molecules—a feature often sought after in the design of bioactive scaffolds.

Environmental and sustainability considerations have also influenced the discourse around compounds like O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes for such intermediates. Searches for "sustainable bromopyridine synthesis" and "catalyst recycling in cross-coupling" highlight this trend. The compound's potential for atom-efficient transformations positions it as a candidate for greener pharmaceutical manufacturing processes.

Analytical characterization of O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and industrial applications. The growing emphasis on quality by design (QbD) in chemical production has made such analytical data a frequent search topic among quality control professionals and regulatory affairs specialists.

In material science, the 3-bromopyridin-2-yl moiety of this compound has shown promise in the development of organic electronic materials. Its potential use in OLED precursors and conductive polymers aligns with the booming interest in flexible electronics and energy-efficient displays. This application area frequently appears in searches related to "pyridine-based materials" and "organic semiconductors," underscoring the compound's multidisciplinary relevance.

Storage and handling of O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine require standard laboratory precautions, with particular attention to moisture sensitivity due to its hydroxylamine group. Proper storage conditions—often searched by laboratory technicians—include protection from light and maintenance of an inert atmosphere when necessary. The compound's stability profile makes it suitable for long-term storage when these conditions are met.

The commercial availability of O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine (CAS No. 2229145-63-3) through specialty chemical suppliers has facilitated its adoption across various research sectors. Procurement-related searches often focus on "high-purity bromopyridine derivatives" and "custom synthesis of hydroxylamine compounds," reflecting the compound's niche but growing market. Its price point and scalability remain important considerations for industrial users.

Future research directions for this compound may explore its potential in catalysis and ligand design, areas that consistently generate interest in the chemical community. The compound's structural features suggest possible applications in asymmetric synthesis and transition metal complexes, topics that frequently appear in recent literature and conference proceedings. Such developments would further enhance the value of this already versatile chemical building block.

In conclusion, O-2-(3-bromopyridin-2-yl)propan-2-ylhydroxylamine represents a compelling case study in the intersection of synthetic chemistry and applied research. Its diverse applications—from pharmaceutical intermediates to advanced materials—coupled with ongoing innovations in synthetic methodology, ensure its continued relevance in scientific and industrial contexts. The compound's unique structural attributes and broad utility make it a subject worthy of attention in contemporary chemical research and development.